Cas no 138522-77-7 (3,6-Bis(tridecafluorohexyl)benzene-1,2,4,5-tetracarboxylic acid)

• Product Name: 3,6-Bis(tridecafluorohexyl)benzene-1,2,4,5-tetracarboxylic acid
• CAS No: 138522-77-7
• MF: C₂₂H₄F₂₆O₈
• MW: 890.220858573914
• CID: 2773128
• PubChem ID: 71342237
• Update Time: 2025-04-21

3,6-Bis(tridecafluorohexyl)benzene-1,2,4,5-tetracarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(tridecafluorohexyl)benzene-1,2,4,5-tetracarboxylic acid
• DTXSID20769026
• 138522-77-7

• Inchi： 1S/C22H4F26O8/c23-11(24,13(27,28)15(31,32)17(35,36)19(39,40)21(43,44)45)5-1(7(49)50)2(8(51)52)6(4(10(55)56)3(5)9(53)54)12(25,26)14(29,30)16(33,34)18(37,38)20(41,42)22(46,47)48/h(H,49,50)(H,51,52)(H,53,54)(H,55,56)
• InChI Key： VFCKSAAIBBKXDN-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(C1C(C(=O)O)=C(C(=O)O)C(=C(C(=O)O)C=1C(=O)O)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 889.9490993Da
• Monoisotopic Mass: 889.9490993Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 34
• Heavy Atom Count: 56
• Rotatable Bond Count: 14
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 149Ų